Cas no 89924-79-8 (1,3-Propanediol, mono(hydrogen phosphonate) (9CI))

1,3-Propanediol, mono(hydrogen phosphonate) (9CI) structure
89924-79-8 structure
Product Name:1,3-Propanediol, mono(hydrogen phosphonate) (9CI)
CAS No:89924-79-8
MF:C3H9O4P
MW:140.074922323227
CID:585231
Update Time:2023-03-29

1,3-Propanediol, mono(hydrogen phosphonate) (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, mono(hydrogen phosphonate)
    • 1,3-Propanediol, mono(hydrogen phosphonate) (9CI)
    • Inchi: 1S/C3H9O4P/c4-2-1-3-7-8(5)6/h4,8H,1-3H2,(H,5,6)
    • InChI Key: AKCUYHXGYNKHAQ-UHFFFAOYSA-N
    • SMILES: C(OP(=O)O)CCO

Computed Properties

  • Exact Mass: 138.008
  • Monoisotopic Mass: 138.008
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 94.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6A^2
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd